2-(Pyridin-2-ylmethylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester

Specification

• Molecular Formula: C16H24N2O2S
• Molecular Weight: 308.4 g/mol
• IUPAC Name: tert-butyl 2-(pyridin-2-ylmethylsulfanylmethyl)pyrrolidine-1-carboxylate
• Standard InChI: InChI=1S/C16H24N2O2S/c1-16(2,3)20-15(19)18-10-6-8-14(18)12-21-11-13-7-4-5-9-17-13/h4-5,7,9,14H,6,8,10-12H2,1-3H3
• Standard InChI Key: VEYPWQAGZUXEHZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC1CSCC2=CC=CC=N2

Introduction

Structural Characteristics and Molecular Properties

Core Architecture

The compound features a pyrrolidine ring—a five-membered saturated heterocycle containing one nitrogen atom—linked to a pyridine moiety via a sulfanylmethyl (-SCH2-) bridge. The tert-butyl ester group (-OC(O)C(CH3)3) at the 1-position of the pyrrolidine ring enhances steric bulk and influences the molecule's electronic properties.

Table 1: Key Molecular Descriptors

Property	Value
Molecular Formula	C₁₆H₂₄N₂O₂S
Molecular Weight	308.4 g/mol
IUPAC Name	tert-butyl 2-(pyridin-2-ylmethylsulfanylmethyl)pyrrolidine-1-carboxylate
SMILES	CC(C)(C)OC(=O)N1CCCC1CSCC2=CC=CC=N2
Topological Polar Surface Area	76.8 Ų

The pyridine ring's 2-position substitution creates distinct electronic effects, while the sulfanylmethyl linker enables conformational flexibility critical for target binding.

Spectroscopic Signatures

• NMR: The tert-butyl group resonates as a singlet at δ 1.43 ppm (¹H) and δ 28.1 ppm (¹³C). Pyridine protons appear as a multiplet between δ 7.2–8.5 ppm, while pyrrolidine methylenes exhibit complex splitting patterns due to restricted rotation.

• MS (ESI+): Dominant peaks at m/z 309.2 [M+H]⁺ and 253.1 [M - C₄H₈]⁺ confirm molecular weight and fragmentation patterns.

Synthetic Methodologies

Laboratory-Scale Synthesis

A representative four-step synthesis begins with pyrrolidine protection:

• Boc Protection: Pyrrolidine reacts with di-tert-butyl dicarbonate in dichloromethane (DCM) with 4-dimethylaminopyridine (DMAP) catalysis, yielding tert-butyl pyrrolidine-1-carboxylate (85% yield).

• Sulfanylmethyl Introduction: Thiolation via Mitsunobu reaction using pyridin-2-ylmethanethiol and diethyl azodicarboxylate (DEAD) at 0°C forms the sulfide linkage (72% yield).

• Purification: Column chromatography (SiO₂, hexane/EtOAc 4:1) achieves >98% purity.

Table 2: Optimization of Step 2

Parameter	Effect on Yield
Temperature < 0°C	Reduces side reactions (↑15%)
DEAD Stoichiometry	1.2 eq optimal (↓ dimerization)
Solvent (THF vs DCM)	THF improves mixing (↑8%)

Industrial Production

Continuous flow reactors enhance scalability:

• Reactor Type: Microfluidic packed-bed reactor with immobilized DMAP catalyst

• Throughput: 12 kg/day at 92% yield

• Downstream Processing: Liquid-liquid extraction (NaOH wash) followed by rotary evaporation reduces solvent use by 40% compared to batch methods.

Reactivity and Chemical Transformations

Oxidation Pathways

The sulfanylmethyl group undergoes selective oxidation:

• Sulfoxide Formation: H₂O₂ (30%) in acetic acid at 25°C produces the sulfoxide (89% yield).

• Sulfone Synthesis: m-CPBA (2 eq) in DCM at -10°C gives the sulfone in 94% yield without pyrrolidine ring oxidation.

Nucleophilic Substitutions

The pyridine nitrogen participates in metal-mediated couplings:

• Buchwald-Hartwig Amination: With Pd₂(dba)₃ and Xantphos, aryl bromides install amino groups at the 6-position (63–78% yields).

• Suzuki-Miyaura Coupling: Using Pd(OAc)₂ and SPhos, boronic acids couple at the 4-position (55–82% yields).

Biological Activity and Mechanism

Enzyme Inhibition

• Neuraminidase Inhibition: IC₅₀ = 1.7 μM against influenza A/H1N1 neuraminidase, surpassing oseltamivir carboxylate (IC₅₀ = 3.2 μM) in vitro.

• Binding Mode: Molecular docking shows the sulfanylmethyl group forms a 2.9 Å hydrogen bond with Glu276, while the pyridine engages in π-π stacking with Trp178.

Antiviral Activity

• Influenza A: EC₅₀ = 0.8 μM in MDCK cells (SI = 125)

• SARS-CoV-2: Moderate 3CLpro inhibition (IC₅₀ = 12.3 μM), suggesting potential for optimization.

Table 3: Comparative Antiviral Profiles

Virus	EC₅₀ (μM)	Selectivity Index
Influenza A/H1N1	0.8	125
SARS-CoV-2	12.3	8.1
RSV A	>50	N/A

Medicinal Chemistry Applications

Prodrug Development

Esterase-mediated hydrolysis of the tert-butyl group generates the free carboxylic acid, enhancing water solubility (logP decreases from 2.8 to 1.4). Co-administration with esterase inhibitors prolongs plasma half-life from 1.2 to 4.7 hours in rat models.

Structure-Activity Relationships (SAR)

• Pyridine Position: 2-substitution improves neuraminidase binding by 6-fold vs. 3- or 4-substituted analogs.

• Sulfur Oxidation: Sulfone derivatives show 3× higher metabolic stability but reduced permeability (Papp = 12 × 10⁻⁶ cm/s vs. 18 × 10⁻⁶ for sulfide).

Comparison with Structural Analogs

Table 4: Analog Comparison

Compound	Target Affinity (Kd, nM)	Solubility (mg/mL)
2-(Pyridin-3-ylmethylsulfanylmethyl)	480	0.9
2-(Pyridin-4-ylmethylsulfanylmethyl)	920	1.2
2-(Thiazol-5-ylmethylsulfanylmethyl)	150	0.3

The 2-pyridyl variant exhibits optimal balance between potency (Kd = 320 nM) and solubility (1.5 mg/mL).